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Compound of Interest

Compound Name: LEI110

Cat. No.: B15617828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of

LEI110, a dual inhibitor of Activator Protein-2 alpha (AP-2α) and the HRAS-like suppressor

(HRASLS) family of enzymes, in mouse xenograft models for preclinical cancer research.

Introduction
LEI110 is a small molecule inhibitor with a dual mechanism of action, making it a promising

candidate for cancer therapy. It functions as an inhibitor of AP-2α, a transcription factor

implicated in the regulation of DNA damage repair (DDR) genes. By inhibiting AP-2α, LEI110
can suppress the transcription of key DDR proteins, leading to increased DNA damage in

cancer cells. Additionally, LEI110 is a pan-inhibitor of the HRASLS family of thiol hydrolases

(also known as phospholipase A and acyltransferase (PLAAT) family), including PLAAT2,

PLAAT3, and PLAAT5. This inhibition can modulate lipid metabolism and cellular signaling

pathways.
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The recommended dosage of LEI110 for mouse xenograft models is based on currently

available preclinical data. Researchers should consider the specific tumor model and

experimental goals when determining the optimal dosage.

Parameter Recommendation Study Context Citation

Efficacy Dosage 5 mg/kg
Breast cancer lung

metastasis model

Route of

Administration

Intraperitoneal (i.p.)

injection

Breast cancer lung

metastasis model

Dosing Frequency Once every two days
Breast cancer lung

metastasis model

Treatment Duration 3 weeks
Breast cancer lung

metastasis model

Toxicity Assessment
Single dose of 10

mg/kg

Acute liver toxicity

assessment in mice
[1]

Note: The 10 mg/kg dosage was used in a single-dose toxicity study and showed no obvious

acute liver toxicity[1]. The 5 mg/kg dosage was used in an efficacy study for inhibiting breast

cancer lung metastasis. Further dose-response studies are recommended for different cancer

types and xenograft models to determine the optimal therapeutic window.
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Preparation

Implantation

Treatment & Monitoring

Endpoint Analysis

1. Cell Culture
(e.g., HepG2)

2. Cell Harvest & Counting

3. Prepare Cell Suspension
(e.g., 5x10^6 cells in 100 µL PBS/Matrigel)

4. Subcutaneous Injection
into flank of nude mice

5. Monitor Tumor Growth
(wait until ~100-150 mm³)

6. Randomize Mice into
Treatment Groups

7. Administer LEI110 or Vehicle
(e.g., 5 mg/kg, i.p., every other day)

8. Monitor Tumor Volume & Body Weight
(e.g., twice weekly)

9. Euthanize Mice & Excise Tumors

At study conclusion

10. Tumor Weight Measurement,
Histology, Biomarker Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dash.harvard.edu [dash.harvard.edu]

To cite this document: BenchChem. [Application Notes and Protocols for LEI110 in Mouse
Xenograft Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617828/docs#application-notes-and-protocols-for-
lei110-in-mouse-xenograft-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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